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Compound of Interest

Compound Name: Inarigivir Soproxil

Cat. No.: B1671814 Get Quote

For researchers, scientists, and drug development professionals utilizing Inarigivir Soproxil,
ensuring its proper dissolution and stability in Dimethyl Sulfoxide (DMSO) is critical for

experimental success. This technical support center provides a comprehensive guide to the

solubility and stability of Inarigivir Soproxil in DMSO, complete with troubleshooting advice

and frequently asked questions.

Solubility Data
Inarigivir Soproxil exhibits high solubility in DMSO. However, the quality of the solvent is

crucial for achieving optimal results.

Parameter Value Notes

Solubility in DMSO 100 mg/mL (142.12 mM)

Use of fresh, anhydrous

DMSO is highly recommended

as moisture can reduce

solubility.[1]

Appearance in Solution Clear solution

If precipitation or phase

separation occurs, gentle

heating and/or sonication can

aid in dissolution.[2]

Stability and Storage of DMSO Stock Solutions
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Proper storage of Inarigivir Soproxil stock solutions is essential to maintain its integrity and

activity.

Storage Temperature Duration Recommendations

-80°C Up to 1 year

Recommended for long-term

storage. Aliquot to avoid

repeated freeze-thaw cycles.

[1]

-20°C Up to 1 month
Suitable for short-term storage.

Protect from light.[1][2]

Note: For extended storage, it is advisable to store the compound under a nitrogen atmosphere

to prevent degradation.[2]

Experimental Protocols
Preparing a 100 mM Stock Solution of Inarigivir Soproxil in DMSO

This protocol outlines the steps for preparing a concentrated stock solution.

Weighing the Compound: Accurately weigh the desired amount of Inarigivir Soproxil
powder in a sterile microcentrifuge tube.

Adding DMSO: Add the calculated volume of fresh, anhydrous DMSO to achieve a final

concentration of 100 mM. For example, to prepare 1 mL of a 100 mM solution, add the

appropriate volume of DMSO to 70.36 mg of Inarigivir Soproxil (Molecular Weight: 703.62

g/mol ).

Dissolution: Vortex the solution until the compound is completely dissolved. If necessary, use

an ultrasonic bath for a short period to aid dissolution.[2]

Aliquoting: Dispense the stock solution into smaller, single-use aliquots to minimize freeze-

thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage or -20°C for short-term use.[1][2]
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Troubleshooting Guide & FAQs
This section addresses common issues that researchers may encounter when working with

Inarigivir Soproxil in DMSO.

Q1: My Inarigivir Soproxil is not fully dissolving in DMSO, what should I do?

A1:

Check DMSO Quality: Ensure you are using fresh, anhydrous DMSO. Moisture absorbed by

DMSO can significantly decrease the solubility of the compound.[1]

Sonication: Use an ultrasonic bath to aid dissolution.[2] Be careful not to overheat the

sample.

Gentle Warming: Gently warm the solution (e.g., in a 37°C water bath) for a short period.

Avoid excessive heat, which could degrade the compound.

Concentration: If the concentration is very high, try preparing a more dilute stock solution.

Q2: I see precipitation in my stock solution after storing it at -20°C. Is it still usable?

A2: Precipitation can occur, especially with repeated freeze-thaw cycles. Before use, bring the

aliquot to room temperature and vortex thoroughly to ensure the compound is fully redissolved.

If the precipitate does not go back into solution after warming and vortexing, it is recommended

to prepare a fresh stock solution. To avoid this, it is best to store in single-use aliquots.

Q3: How many times can I freeze-thaw my DMSO stock solution?

A3: It is strongly recommended to avoid repeated freeze-thaw cycles.[1] Aliquoting the stock

solution into single-use volumes is the best practice to maintain the compound's integrity.

Q4: What is the stability of Inarigivir Soproxil in its powdered form?

A4: As a powder, Inarigivir Soproxil is stable for up to 3 years when stored at -20°C.[1]

Q5: Can I prepare my working solutions by diluting the DMSO stock in aqueous buffers?
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A5: Yes, you can dilute the DMSO stock solution in aqueous buffers or cell culture media.

However, be mindful of the final DMSO concentration in your experiment, as high

concentrations can be toxic to cells. It is generally recommended to keep the final DMSO

concentration below 0.5%. When diluting, add the DMSO stock to the aqueous solution slowly

while vortexing to prevent precipitation.

Visualizing Experimental Workflows
Diagram 1: Workflow for Preparing Inarigivir Soproxil Stock Solution
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Caption: Workflow for preparing a stock solution of Inarigivir Soproxil in DMSO.
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Diagram 2: Inarigivir Soproxil Signaling Pathway Activation
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Caption: Inarigivir Soproxil activates RIG-I and NOD2 pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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